Cas no 1865034-15-6 (2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic acid)

• Product Name: 2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic acid
• CAS No: 1865034-15-6
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 5693935
• PubChem ID: 130533866
• Update Time: 2025-05-21

2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic acid
• EN300-1138264
• CS-0528963
• 1865034-15-6
• 2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)aceticacid
• 5-Pyrimidineacetic acid, α,α-difluoro-2-methoxy-

• Inchi： 1S/C7H6F2N2O3/c1-14-6-10-2-4(3-11-6)7(8,9)5(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： ISEATPBUUJQUQV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CN=C(N=C1)OC)F

Computed Properties

• Exact Mass: 204.03464838g/mol
• Monoisotopic Mass: 204.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 352.9±52.0 °C(Predicted)
• pka: 0.76±0.10(Predicted)

Additional information on 2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic acid

2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic Acid: A Comprehensive Overview

The compound 2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic Acid, identified by the CAS number 1865034-15-6, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The molecular structure of 2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic Acid consists of a pyrimidine ring substituted with a methoxy group at position 2 and an acetic acid moiety at position 5. The presence of two fluorine atoms on the acetic acid group introduces unique electronic and steric properties, which are critical for its biological activity. This structure makes it a valuable candidate for exploring its role as a potential drug lead in various therapeutic areas.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. The pyrimidine ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The methoxy group at position 2 further enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug design. The acetic acid group, with its two fluorine atoms, contributes to the molecule's lipophilicity, which is essential for crossing biological membranes.

The synthesis of 1865034-15-6 involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by substitution reactions to introduce the methoxy and acetic acid groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These methods are particularly important for scaling up production if the compound is to be used in clinical trials or commercial applications.

Biological evaluations of 2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic Acid have revealed promising results in several areas. Preclinical studies suggest that it exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies. Additionally, its ability to modulate ion channels has opened avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of pharmacokinetics, the compound demonstrates favorable absorption profiles in preclinical models. Its bioavailability is enhanced by the methoxy group, which reduces metabolic degradation. However, further studies are required to fully understand its pharmacokinetic properties in humans and to optimize its delivery mechanisms.

The application of computational chemistry tools has significantly advanced our understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into how the molecule binds to specific protein pockets, guiding further optimization efforts. These computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery processes.

In conclusion, 1865034-15-6, or 2,2-Difluoro-2-(2-methoxypyrimidin-5-yl)acetic Acid, represents a promising lead compound in medicinal chemistry. Its unique structure, combined with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound holds great potential for addressing unmet medical needs across various disease areas.